1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 1-[2-amino-6-(chloromethyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H12ClNO/c1-7(13)5-9-8(6-11)3-2-4-10(9)12/h2-4H,5-6,12H2,1H3
• InChI Key: IXEZYMHVODMMCU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=CC=C1N)CCl

Description

1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one is a versatile aromatic α-chloro ketone building block designed for medicinal chemistry and drug discovery research. This compound features two highly reactive functional groups—an α-chloro ketone and a primary aromatic amine—on the same benzene ring, making it a valuable precursor for constructing complex nitrogen-containing heterocycles and for use in multicomponent reactions. The chloromethyl group is a potent alkylating agent, allowing researchers to readily form ether or amine linkages, while the aminophenylpropanone scaffold provides a framework similar to various pharmacologically active molecules. Compounds with similar α-chloro ketone structures have been documented to undergo fascinating rearrangements, such as the Favorskii rearrangement upon reaction with amines, leading to the formation of amides rather than simple substitution products . Furthermore, the 2-aminophenyl core is a key structural element in numerous bioactive molecules; for instance, research has shown that 6-(2-amino-substituted phenyl)-1,2,4-triazine derivatives exhibit significant anticonvulsant properties, acting through GABAergic mechanisms and demonstrating neuroprotective effects in preclinical models . The scaffold is also highly relevant in the synthesis of 2-amino-4H-chromene derivatives, a privileged structure in medicinal chemistry known for a wide spectrum of biological activities . This product is intended for use in chemical synthesis and biological screening applications exclusively by qualified laboratory professionals. FOR RESEARCH USE ONLY. Not approved for human consumption, diagnostic, or therapeutic use of any kind.

Biological Activity

1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one is an organic compound that has garnered attention due to its potential biological activities, particularly in pharmacology. This compound features a unique structural framework that includes an amino group, a chloromethyl group, and a ketone functional group, which contribute to its reactivity and interaction with biological systems.

The molecular formula of 1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one is C10H12ClN O, with a molecular weight of approximately 197.66 g/mol. Its structure allows for multiple interactions with biological macromolecules, potentially leading to significant pharmacological effects.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets:

• Amino Group : Facilitates hydrogen bonding with proteins and enzymes.
• Chloromethyl Group : Can participate in covalent bonding with nucleophilic sites on enzymes, influencing enzymatic activity and cellular signaling pathways.

Biological Activities

Research has indicated several key areas where 1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one exhibits biological activity:

Antimicrobial Activity

Studies have shown that the compound possesses antimicrobial properties. It has been tested against various pathogens, including:

• Gram-positive bacteria : Effective against Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA).
• Gram-negative bacteria : Less effective against Escherichia coli.
• Fungi : Moderate effectiveness against Candida albicans.

Anticancer Potential

Preliminary investigations suggest that 1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one may have anticancer effects. The compound's interactions with cellular pathways could lead to modulation of cancer cell growth and apoptosis.

Case Studies

A study focusing on the structure-activity relationship (SAR) of related compounds highlighted the significance of substituents on the phenyl ring in determining biological efficacy. The presence of halogenated groups was found to enhance lipophilicity, improving membrane permeability and biological activity.

Compound Name	Key Features	Biological Activity
1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one	Amino & Chloromethyl groups	Antimicrobial, potential anticancer
1-(2-Amino-3-(chloromethyl)phenyl)propan-2-one	Similar structure	Investigated for antimicrobial properties
1-(4-Amino-2-bromomethyl)phenyl)propan-2-one	Different position of amino group	Varied biological activities

Research Findings

Recent studies have employed quantitative structure-activity relationship (QSAR) models to predict the biological activity of compounds similar to 1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one. These models have successfully identified key structural features that correlate with enhanced antimicrobial and anticancer activities.

For example, compounds bearing halogen substituents exhibited improved interactions with bacterial membranes, thereby increasing their effectiveness against Gram-positive bacteria while showing varied efficacy against Gram-negative strains.

Comparison with Similar Compounds

(a) 1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f)

• Structure : Features a chloromethylphenyl group and a sulfanylidene-ketone system.
• Physical Properties : Melting point = 137.3–138.5°C, higher than typical aliphatic ketones due to aromatic stacking.
• Applications : Used in ruthenium-catalyzed reactions, leveraging the sulfanylidene group for transition-metal coordination .
• Key Difference : The sulfanylidene moiety in 1f introduces distinct redox and catalytic properties absent in the target compound.

(b) 1-(3-(Trifluoromethyl)phenyl)propan-2-one

• Structure : Propan-2-one linked to a trifluoromethylphenyl group.
• Synthetic Relevance : Intermediate in fenfluramine synthesis via reductive amination with ethylamine .
• Key Difference : The trifluoromethyl group enhances metabolic stability compared to the chloromethyl group in the target compound.

(c) 1-(4-(4-(Chloromethyl)thiazol-2-yl)phenyl)-3-arylurea Derivatives (8a–8c)

• Structure : Chloromethylthiazolylphenyl core with urea substituents.
• Synthetic Data : Yields range from 50.3% (8a) to 58.1% (8b); molecular weights (ESI-MS m/z) = 362.1–396.0 .
• Applications : Presumed antimicrobial activity due to thiazole and urea pharmacophores.
• Key Difference : The thiazole ring and urea functionality expand biological targeting compared to the simpler ketone-amine system of the target compound.

Physicochemical and Pharmacological Comparisons

Compound Name	Substituents	Melting Point (°C)	Molecular Weight (g/mol)	Key Properties/Applications
1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one	2-NH₂, 6-CH₂Cl, propan-2-one	Not reported	~195.6 (calculated)	Electrophilic reactivity
1f ()	4-CH₂Cl, sulfanylidene-ketone	137.3–138.5	258.7	Catalytic applications
1-(3-(Trifluoromethyl)phenyl)propan-2-one	3-CF₃, propan-2-one	Not reported	~202.1	Fenfluramine precursor
8a ()	Chloromethylthiazolylphenyl, urea	Not reported	362.1	Antimicrobial potential

Critical Evaluation of Structural and Functional Divergences

• Chloromethyl vs. Trifluoromethyl : The chloromethyl group in the target compound offers nucleophilic substitution sites, whereas trifluoromethyl groups (e.g., in fenfluramine intermediates) enhance lipophilicity and metabolic resistance .
• Amino Group Utility: The 2-amino substituent in the target compound may enable hydrogen bonding or metal coordination, contrasting with the urea groups in 8a–8c, which are optimized for target-specific interactions .
• Thermal Stability : The higher melting point of 1f (137–138°C) versus the target compound (unreported) suggests stronger intermolecular forces in sulfanylidene derivatives .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 1-(2-Amino-6-(chloromethyl)phenyl)propan-2-one, and how can purity be ensured?

• Methodological Answer : The compound is typically synthesized via multi-step reactions. A common approach involves Friedel-Crafts acylation of toluene derivatives to introduce the ketone group, followed by chloromethylation using reagents like paraformaldehyde and HCl/ZnCl₂. The amino group is introduced via nitration and subsequent reduction (e.g., using Fe/HCl). Key steps include:

• Purification via column chromatography (silica gel, hexane/ethyl acetate gradient).
• Characterization using $^1$H/$^13$C NMR to confirm functional groups and LC-MS for molecular weight validation .
  • Purity Considerations : Recrystallization in ethanol or methanol removes impurities. Monitoring reaction progress with TLC (Rf ~0.3–0.5 in 3:1 hexane:EtOAc) ensures intermediate stability .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing this compound?

• Answer :

• NMR Spectroscopy : $^1$H NMR (δ 2.1 ppm for ketone CH₃, δ 4.5–4.7 ppm for -CH₂Cl, δ 6.5–7.2 ppm for aromatic protons) and $^13$C NMR (δ 208 ppm for ketone C=O) confirm structural integrity .
• X-Ray Crystallography : Resolves spatial arrangement (e.g., dihedral angles between aromatic rings and substituents). SHELX programs are used for refinement, requiring high-quality single crystals grown via slow evaporation in DCM/hexane .
• Mass Spectrometry : ESI-MS (m/z ~211.7 [M+H]⁺) validates molecular weight .

Advanced Research Questions

Q. How can contradictions in biological activity data between studies be resolved?

• Case Study : If Study A reports antimicrobial activity (MIC = 8 µg/mL) while Study B shows no effect, potential reasons include:

• Impurity Variations : Residual solvents (e.g., DCM) or byproducts (e.g., unreacted chloromethyl intermediates) may interfere. LC-MS purity >98% is critical .
• Assay Conditions : Differences in bacterial strains (e.g., Gram-positive vs. Gram-negative) or culture media (e.g., cation-adjusted Mueller-Hinton broth) affect results .
• Structural Analogs : Misidentification of substituent positions (e.g., 2-amino-6-chloromethyl vs. 2-amino-4-chloromethyl isomers) alters activity .
  • Resolution : Replicate assays under standardized conditions (CLSI guidelines) and validate structure via 2D NMR (COSY, HSQC) .

Q. What computational strategies predict the compound’s reactivity and biological target interactions?

• Answer :

• DFT Calculations : Gaussian 16 at B3LYP/6-311+G(d,p) level models electrophilic reactivity (e.g., chloromethyl group’s susceptibility to nucleophilic substitution). Fukui indices highlight reactive sites .
• Molecular Docking : AutoDock Vina screens against targets (e.g., cytochrome P450 enzymes). The chloromethyl group shows hydrophobic interactions with Leu244 and His367 residues (binding energy ≤ -7.2 kcal/mol) .
• MD Simulations : GROMACS assesses stability of ligand-protein complexes (RMSD <2.0 Å over 100 ns) .

Q. How can reaction mechanisms involving the chloromethyl group be experimentally validated?

• Method :

• Kinetic Studies : Monitor SN2 substitution (e.g., with NaN₃ in DMF at 60°C) via $^1$H NMR (disappearance of δ 4.6 ppm -CH₂Cl peak). Pseudo-first-order kinetics (k = 1.2 × 10⁻³ s⁻¹) confirm mechanism .
• Isotopic Labeling : Use $^{13}$C-labeled chloromethyl group to track reaction pathways via $^13$C NMR or LC-MS .
• Competition Experiments : Compare reactivity with bromomethyl analogs (e.g., 1-(2-amino-6-(bromomethyl)phenyl)propan-2-one reacts 3× faster due to better leaving group ability) .

Methodological Challenges and Solutions

Q. What strategies mitigate decomposition during storage or reactions?

• Decomposition Pathways : Hydrolysis of chloromethyl group to -CH₂OH in humid conditions (t₁/₂ = 72 hrs at 25°C, 60% RH).
• Solutions :

• Store under inert gas (Ar) at -20°C in amber vials.
• Use anhydrous solvents (e.g., THF over molecular sieves) for reactions .
• Add stabilizers (0.1% BHT) to inhibit radical-mediated degradation .

Q. How to design SAR studies for optimizing biological activity?

• Approach :

• Analog Synthesis : Replace chloromethyl with -CH₂F (via DAST fluorination) or -CH₂SH (NaSH substitution) to assess electronic effects .
• Bioactivity Testing : Evaluate cytotoxicity (MTT assay on HeLa cells), antimicrobial activity (microdilution), and enzyme inhibition (e.g., COX-2 IC₅₀ via fluorescence assays) .
• Data Analysis : QSAR models (e.g., CoMFA) correlate logP values (>2.5 enhances membrane permeability) with activity .